Cas no 2138007-40-4 (3-{2-methoxy-1,2,4triazolo1,5-apyrimidin-6-yl}propan-1-ol)

• Product Name: 3-{2-methoxy-1,2,4triazolo1,5-apyrimidin-6-yl}propan-1-ol
• CAS No: 2138007-40-4
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 5824497
• PubChem ID: 165787971
• Update Time: 2024-01-04

3-{2-methoxy-1,2,4triazolo1,5-apyrimidin-6-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{2-methoxy-1,2,4triazolo1,5-apyrimidin-6-yl}propan-1-ol
• EN300-1130129
• 3-{2-methoxy-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propan-1-ol
• 2138007-40-4

• Inchi： 1S/C9H12N4O2/c1-15-9-11-8-10-5-7(3-2-4-14)6-13(8)12-9/h5-6,14H,2-4H2,1H3
• InChI Key： HKJOROMUJCQGQW-UHFFFAOYSA-N
• SMILES： OCCCC1C=NC2=NC(=NN2C=1)OC

Computed Properties

• Exact Mass: 208.09602564g/mol
• Monoisotopic Mass: 208.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.5Ų